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Compound of Interest

Compound Name: XJB-5-131

Cat. No.: B1246329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
XJB-5-131 is a synthetic, mitochondria-targeted antioxidant that has demonstrated significant

potential in mitigating oxidative stress and cellular damage in various disease models.[1][2][3] It

functions as a potent inhibitor of ferroptosis, an iron-dependent form of regulated cell death.[2]

The molecule is a bi-functional antioxidant composed of a gramicidin S-derived peptide that

targets it to the mitochondrial membrane, and a nitroxide moiety (TEMPO) that scavenges

reactive oxygen species (ROS).[4][5][6] Accurate and consistent preparation of stock solutions

is critical for obtaining reliable and reproducible experimental results. This document provides a

detailed protocol for the preparation, storage, and handling of XJB-5-131 stock solutions in

dimethyl sulfoxide (DMSO).

Physicochemical Properties
A summary of the key physicochemical properties of XJB-5-131 is presented in the table

below. This information is essential for accurate calculations and preparation of stock solutions.
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Property Value Source(s)

CAS Number 866404-31-1 [7][8]

Molecular Formula C₅₃H₈₀N₇O₉ [2][7][8]

Molecular Weight 959.26 g/mol [2][7]

Appearance Off-white to pink solid [1]

Solubility in DMSO 125 mg/mL (130.17 mM) [1]

Experimental Protocol: Preparation of a 10 mM XJB-
5-131 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of XJB-5-131 in DMSO.

Adjust the quantities as needed for your specific experimental requirements.

Materials:

XJB-5-131 powder

Anhydrous/molecular sieve-dried, sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparations: Before handling the compound, ensure you are wearing

appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses. Work in a chemical fume hood.
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Weighing XJB-5-131:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of XJB-5-131 powder. For example, to prepare 1

mL of a 10 mM stock solution, you would weigh out 0.959 mg of XJB-5-131.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 moles x 959.26 g/mol = 0.00959 g = 9.59 mg

For ease of weighing, it is often more practical to weigh a larger amount, such as 9.59

mg, and dissolve it in 1 mL of DMSO.

Dissolving in DMSO:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the weighed XJB-5-131. It is recommended to use newly opened DMSO as it is

hygroscopic, and water absorption can affect solubility.[1]

For 9.59 mg of XJB-5-131, add 1 mL of DMSO.

Ensuring Complete Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

[1] Visually inspect the solution to ensure there are no visible particles. The solution should

be clear.
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Once the XJB-5-131 is completely dissolved, it is recommended to aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes. This will prevent

repeated freeze-thaw cycles which can degrade the compound.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1] Ensure the tubes are tightly sealed to prevent moisture from

entering.

Experimental Workflow
The following diagram illustrates the key steps in the preparation of the XJB-5-131 stock

solution.
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Caption: Workflow for XJB-5-131 Stock Solution Preparation.
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XJB-5-131 is designed to directly target and accumulate within the mitochondria, the primary

site of cellular ROS production. Its mechanism of action involves the nitroxide radical

scavenging moiety, which can neutralize harmful reactive oxygen species, thereby protecting

mitochondrial components, including DNA and the inner membrane, from oxidative damage.

This action is particularly effective in inhibiting ferroptosis, a form of cell death driven by iron-

dependent lipid peroxidation.
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Caption: Simplified Mechanism of XJB-5-131 in Inhibiting Ferroptosis.
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XJB-5-131 is for research use only and is not intended for human or veterinary use.

Handle the compound in a well-ventilated area, preferably a chemical fume hood.

Avoid inhalation of the powder and contact with skin and eyes.

Dispose of the compound and any contaminated materials in accordance with institutional

and local regulations.

By following this detailed protocol, researchers can ensure the accurate and consistent

preparation of XJB-5-131 stock solutions for their experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. XJB-5-131 - Wikipedia [en.wikipedia.org]

3. cenmed.com [cenmed.com]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150
animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]

7. medkoo.com [medkoo.com]

8. XJB-5-131 ≥95% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of XJB-5-
131 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246329#how-to-prepare-xjb-5-131-stock-solution-in-
dmso]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1246329?utm_src=pdf-body
https://www.benchchem.com/product/b1246329?utm_src=pdf-body
https://www.benchchem.com/product/b1246329?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/xjb-5-131.html
https://en.wikipedia.org/wiki/XJB-5-131
https://cenmed.com/xjb-5-131-c09-1185-381/
https://www.researchgate.net/figure/The-structure-of-XJB-5-131-XJB-5-131-is-a-bi-functional-antioxidant-comprising-a-delivery_fig1_324366300
https://www.researchgate.net/figure/The-structure-of-XJB-5-131-and-treatment-strategy-A-XJB-5-131-is-a-bi-functional_fig1_295699154
https://pmc.ncbi.nlm.nih.gov/articles/PMC4986333/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4986333/
https://www.medkoo.com/products/40760
https://www.sigmaaldrich.com/SG/en/product/sigma/sml2982
https://www.benchchem.com/product/b1246329#how-to-prepare-xjb-5-131-stock-solution-in-dmso
https://www.benchchem.com/product/b1246329#how-to-prepare-xjb-5-131-stock-solution-in-dmso
https://www.benchchem.com/product/b1246329#how-to-prepare-xjb-5-131-stock-solution-in-dmso
https://www.benchchem.com/product/b1246329#how-to-prepare-xjb-5-131-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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